Cas no 53588-93-5 (2-Propenoic acid,3-(acetyloxy)-, methyl ester)
53588-93-5 structure
Product Name:2-Propenoic acid,3-(acetyloxy)-, methyl ester
2-Propenoic acid,3-(acetyloxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid,3-(acetyloxy)-, methyl ester
- methyl 3-acetoxyacrylate
- methyl (2E)-3-(acetyloxy)prop-2-enoate
- methyl 3-(acetyloxy)prop-2-enoate
- EINECS 258-652-9
- 53588-93-5
- DTXSID50968363
-
- Inchi: 1S/C6H8O4/c1-5(7)10-4-3-6(8)9-2/h3-4H,1-2H3
- InChI Key: MSQPGECJSAMXBT-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C=CC(=O)OC
Computed Properties
- Exact Mass: 144.04224
- Monoisotopic Mass: 144.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.124
- Boiling Point: 174.8°Cat760mmHg
- Flash Point: 79.8°C
- Refractive Index: 1.435
- PSA: 52.6
2-Propenoic acid,3-(acetyloxy)-, methyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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